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A Guide for Researchers and Scientists in Computer Architecture and Drug Development

In the realm of computer architecture research and in silico drug development, accurate and
efficient CPU simulation is paramount. Among the plethora of available tools, GEM-5 and
SimpleScalar have long been prominent choices, each with its own set of strengths and trade-
offs. This guide provides a detailed comparative analysis of these two simulators, offering
insights into their features, performance characteristics, and typical use cases to aid
researchers in selecting the most suitable tool for their needs.

At a Glance: Key Differences
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Feature

GEM-5

SimpleScalar

ISA Support

Extensive (x86, ARM, RISC-V,
SPARC, MIPS, POWER)

Limited (PISA, Alpha)

Simulation Modes

Full-system, Syscall Emulation

Functional, Timing

Flexibility & Modularity

Highly modular and extensible

Less flexible, with a fixed set of

simulators

Accuracy

High-fidelity, detailed

microarchitectural models

Varies by simulator (from fast
and functional to more
detailed)

Community & Development

Active and large community,

continuously updated

Largely inactive, with the last
major release in the early
2000s

Ease of Use

Steeper learning curve due to

complexity

Simpler to set up and use for

basic simulations

In-Depth Feature Comparison
Instruction Set Architecture (ISA) Support

GEM-5 boasts a significant advantage in its extensive and modern ISA support, including x86,
ARM, RISC-V, SPARC, MIPS, and POWER. This allows researchers to model a wide variety of
contemporary and emerging processor architectures. SimpleScalar, on the other hand,
primarily supports its own portable instruction set architecture (PISA), which is MIPS-like, and
the Alpha ISA. This limits its direct applicability to research on modern commercial
architectures.

Simulation Modes and Accuracy

GEM-5 offers two primary simulation modes: Full-system (FS) and Syscall Emulation (SE). In
FS mode, GEM-5 can boot an unmodified operating system, enabling the study of complex
software-hardware interactions. SE mode provides a lighter-weight environment for running
user-space applications. GEM-5 includes multiple CPU models with varying levels of detail,
from the simple AtomicSimpleCPU for fast functional simulation to the highly detailed O3CPU
for out-of-order execution, providing a trade-off between simulation speed and accuracy.
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SimpleScalar provides a suite of simulators with different purposes. These range from sim-fast,
a very fast functional simulator that does not model timing, to sim-outorder, a detailed timing
simulator for a superscalar processor. While sim-outorder provides a reasonable level of detail
for its time, it lacks the fine-grained modeling capabilities of GEM-5's more advanced CPU
models. The fastest functional simulator in the SimpleScalar suite can be significantly faster
than its detailed performance simulator.

Modularity and Extensibility

GEM-5 is designed with a highly modular and object-oriented structure, primarily written in C++
and Python. This modularity allows researchers to easily extend and modify components, such
as adding new cache coherence protocols or branch predictors. SimpleScalar, while extensible
to some degree, has a more monolithic design, making significant modifications more
challenging.

Performance Characteristics

Direct, recent, and head-to-head quantitative performance comparisons between GEM-5 and
SimpleScalar are scarce in contemporary academic literature. This is largely due to
SimpleScalar's relative inactivity in development. However, based on available documentation
and older studies, we can infer some general performance characteristics:

e Simulation Speed: For purely functional simulation, SimpleScalar's sim-fast is likely to be
faster than GEM-5's functional models due to its simplicity. However, for detailed timing
simulations, the performance is highly dependent on the complexity of the modeled
microarchitecture. GEM-5's detailed models are known to be computationally intensive,
leading to slower simulation speeds.

e Memory Footprint: The memory usage of both simulators is also dependent on the
complexity of the simulation. Detailed simulations with large cache and memory models will
naturally consume more memory.

A validation study of GEM-5 against a real Intel Core i7-4770 (Haswell microarchitecture)
processor demonstrated that with careful configuration and modifications, GEM-5 can achieve
a mean error rate of less than 6%. This highlights GEM-5's capability for high-accuracy
simulation, which often comes at the cost of performance.
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Experimental Protocols

To conduct a comparative analysis of CPU simulators, a well-defined experimental protocol is
crucial. The following outlines a typical methodology using the SPEC CPU benchmark suite,
which is a standard for evaluating processor performance.

Benchmark Suite: SPEC CPU

The Standard Performance Evaluation Corporation (SPEC) CPU benchmarks are a set of
industry-standard, compute-intensive benchmark suites used to measure the performance of
computer systems. For CPU simulation studies, using established versions like SPEC CPU
2006 or SPEC CPU 2017 is common.

General Experimental Workflow

o Simulator Setup: Install and build the chosen simulator (GEM-5 or SimpleScalar) on a host
machine.

e Benchmark Compilation: Compile the SPEC CPU benchmarks for the target ISA of the
simulator. For SimpleScalar, this would typically be the PISA or Alpha ISA. For GEM-5, this
could be x86, ARM, or RISC-V.

» Simulation Configuration: Create a configuration script or file that defines the simulated
CPU's microarchitectural parameters. This includes:

[e]

CPU Model: In-order, out-of-order, number of cores.

o

Cache Hierarchy: L1, L2, and L3 cache sizes, associativity, and latency.

[¢]

Memory System: Main memory size and latency.

o

Branch Predictor: Type of branch predictor to be used.
» Simulation Execution: Run the compiled benchmarks on the configured simulator.

» Data Collection: Collect the output statistics from the simulation, such as simulated time,
instructions per cycle (IPC), cache miss rates, and branch prediction accuracy.
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e Analysis: Analyze the collected data to evaluate the performance of the simulated

architecture.

Visualizing the Simulation Workflows

To better understand the practical application of these simulators, the following diagrams
illustrate their typical experimental workflows.
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Setup Phase

1. Install & Build GEM-5

\ 4

2. Compile Benchmarks for Target ISA (e.g., x86)

Configuration Phase

3. Create Python Configuration Script
(e.g., configs/example/se.py)

Y
Define CPU Model (e.g., O3CPU) Define Cache Hierarchy Define Memory System

Execution & Analysis Phase

| 4. Run Simulation: |[_
~| build/X86/gem5.opt -c |

Y

5. Generate Statistics File (stats.txt)

\ 4

6. Analyze Results (IPC, Cache Misses, etc.)

Click to download full resolution via product page

GEM-5 Simulation Workflow
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Setup Phase

1. Install & Build SimpleScalar

!

2. Compile Benchmarks for PISA ISA

Configur%ion Phase

3. Select Simulator (e.g., sim-outorder)

!

Set Parameters via Command-Line Options
(-cache:ill, -bpred, etc.)

Execution & Analysis Phase

Y

4. Run Simulation:
.Isim-outorder

!

5. Generate Standard Output with Statistics

!

6. Analyze Results (IPC, Cache Hits, etc.)

Click to download full resolution via product page

SimpleScalar Simulation Workflow

Logical Relationship of Key Components
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The fundamental difference in the design philosophy of GEM-5 and SimpleScalar can be
visualized by examining the logical relationship of their core components.

GEM-5 Architecture SimpleScalar Architecture
GEM-5 Core (Event-Driven Simulator) pleScalar Too
Python Interface sim-fast sim-safe sim-cache sim-outorder

SimObjects (C++)

CPU Models Memory Models
(Atomic, O3, etc.) (Caches, DRAM)

Device Models

Click to download full resolution via product page

Logical Components of GEM-5 and SimpleScalar

Conclusion: Making the Right Choice

The choice between GEM-5 and SimpleScalar hinges on the specific requirements of the
research.

Choose GEM-5 if:
e Your research involves modern ISAs like x86, ARM, or RISC-V.
» You require high-fidelity, detailed microarchitectural modeling.

* You need to perform full-system simulation with an operating system.
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 Your project requires a modular and extensible framework for implementing novel
architectural features.

» You can benefit from an active and supportive development community.

Consider SimpleScalar if:

e Your research is focused on fundamental concepts that can be explored using the PISA ISA.

e You need a simpler tool for educational purposes or introductory research.

e Your primary need is for very fast functional simulation, and timing accuracy is not a major

concern.

In conclusion, for most modern computer architecture research and detailed performance
analysis, GEM-5 is the more powerful and versatile choice. Its extensive feature set, active
development, and broad ISA support make it the de facto standard in the academic and
industrial research communities. SimpleScalar, while a seminal tool in the history of computer
architecture simulation, is now largely of historical and educational interest.

 To cite this document: BenchChem. [A Comparative Analysis of GEM-5 and SimpleScalar for
CPU Simulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410503#a-comparative-analysis-of-gem-5-and-
simplescalar-for-cpu-simulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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